1,2-Diheptadecanoyl-sn-glycero-3-phosphoethanolamine

• Molecular Formula: C39H78NO8P
• Molecular Weight: 720.0 g/mol
• InChI: InChI=1S/C39H78NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-38(41)45-35-37(36-47-49(43,44)46-34-33-40)48-39(42)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37H,3-36,40H2,1-2H3,(H,43,44)/t37-/m1/s1
• InChIKey: YSFFAUPDXKTJMR-DIPNUNPCSA-N

1,2-Diheptadecanoyl-sn-glycero-3-phosphoethanolamine (17:0 PE): Key Properties and Specifications for Research Procurement

1,2-Diheptadecanoyl-sn-glycero-3-phosphoethanolamine, also known as 17:0 PE or DHPE, is a synthetic, saturated glycerophospholipid with two heptadecanoyl (17:0) fatty acid chains and a phosphoethanolamine headgroup, with a molecular weight of approximately 720.01 g/mol . It is primarily used as a well-defined component for model membrane systems and as an internal standard in lipidomics . Commercial preparations are available as a powder with a purity typically exceeding 99% (TLC) and require storage at -20°C .

M

WorkflowModel membrane biophysics & phase behavior

L

Analytical roleLipidomics internal standard (non-endogenous 17:0 PE)

P

FormatHigh-purity powder; requires frozen storage

Why Substituting 1,2-Diheptadecanoyl-sn-glycero-3-phosphoethanolamine with Other Phosphatidylethanolamines Is Problematic

Generic substitution within the phosphatidylethanolamine (PE) class is not a valid scientific practice due to the significant, chain-length-dependent variations in biophysical behavior and analytical performance. For example, the ether-linked analogue (16:0 DHPE) and ester-linked analogues (e.g., DMPE, DPPE) exhibit different phase transition temperatures, miscibility properties, and bilayer structures [1][2]. Specifically, the 17:0 chain length of 1,2-diheptadecanoyl-sn-glycero-3-phosphoethanolamine provides a unique chromatographic retention time distinct from endogenous lipids, a critical factor for its utility as an internal standard, which would be compromised by using a lipid with a different acyl chain . Furthermore, the exact chain length dictates the gel-to-liquid crystalline phase transition temperature (Tm), which is a key determinant of membrane fluidity, permeability, and protein function in model systems [2].

Chain-length mismatch alters phase behavior

Switching to a shorter or longer acyl chain shifts the gel-to-liquid crystalline transition temperature (Tm) and may change interdigitation propensity.

Loss of chromatographic resolution as internal standard

Substituting with an endogenous-like PE (e.g., 16:0 or 18:0 chains) compromises unique retention time and risks co-elution with biological lipids.

Ether- vs. ester-linkage mismatch

Ether-linked analogues (DHPE) exhibit different miscibility and phase behavior compared to the ester-linked 17:0 PE; results may not transfer directly.

• [1] Wang, B., & Tan, F. (1999). DSC study of phase transitions of cephalin pseudo-binary systems in excess water. Science China Chemistry, 42, 8–13. View Source
• [2] Hing, F. S., Maulik, P. R., & Shipley, G. G. (1991). Structure and interactions of ether- and ester-linked phosphatidylethanolamines. Biochemistry, 30(37), 9007–9015. View Source

Quantitative Performance Evidence: Direct Comparisons for 1,2-Diheptadecanoyl-sn-glycero-3-phosphoethanolamine

Differential Phase Behavior: Non-Interdigitating vs. Interdigitating Gel Phase Formation Under Pressure

Under high pressure, the ether-linked analogue of this compound, di-O-hexadecylphosphatidylethanolamine (DHPE), does not form an interdigitated gel phase (LβI). In contrast, the structurally related di-O-hexadecylphosphatidylcholine (DHPC) does form this interdigitated structure under identical conditions [1][2]. This is a class-level inference based on the headgroup's inhibitory effect. DHPE bilayers underwent only a single main transition (Lβ → Lα) with a gel-to-liquid-crystalline phase transition at 67.1 °C and an enthalpy of 31.7 kJ mol⁻¹, whereas DHPC bilayers exhibited two distinct phase transitions [1][3].

Phase behavior under pressure

Class-level inference

Single non-interdigitated transition (Lβ→Lα) at 67.1 °C; comparator DHPC shows two transitions and interdigitated gel phase.

Reported class-level phase-behavior distinction

Ether-linked DHPE data; 17:0 ester expected to behave similarly

Evidence Dimension	Phase behavior under pressure
Target Compound Data	Forms a non-interdigitated bilayer; single phase transition observed
Comparator Or Baseline	Di-O-hexadecylphosphatidylcholine (DHPC): Forms an interdigitated bilayer (LβI) and exhibits two phase transitions
Quantified Difference	Target compound exhibits one phase transition vs. comparator's two; target compound has a transition temperature of 67.1°C (ΔH = 31.7 kJ mol⁻¹)
Conditions	Fully hydrated lipid bilayers under atmospheric and high pressure (1-1200 bar) as determined by DSC and high-pressure light-transmittance

Why This Matters

This differential phase behavior dictates the membrane's structural organization under physiological or experimental pressure, impacting the selection of a lipid for applications where a non-interdigitated bilayer is required, such as in certain model membrane studies.

• [1] Tamai, N., Goto, M., Matsuki, H., & Kaneshina, S. (2010). A mechanism of pressure-induced interdigitation of lipid bilayers. Journal of Physics: Conference Series, 215(1), 012161. View Source
• [2] Goto, M., et al. (2008). エーテル結合型リン脂質二分子膜における指組み構造形成 [Formation of Interdigitated Structure in Ether-linked Phospholipid Bilayer Membranes]. The Review of High Pressure Science and Technology, 2(1), 75-81. View Source
• [3] Hing, F. S., Maulik, P. R., & Shipley, G. G. (1991). Structure and interactions of ether- and ester-linked phosphatidylethanolamines. Biochemistry, 30(37), 9007–9015. View Source

Quantitative Comparison of Lipid Sorting and Accumulation in Curved Membranes

In a direct head-to-head comparison on supported lipid bilayers with radii of curvature ranging from 28 nm to 55 nm, fluorescein-labeled DHPE (1,2-Dihexadecanoyl-sn-glycero-3-phosphoethanolamine) accumulated significantly more at regions of membrane curvature than fluorescein-labeled hexadecanoic acid (HDA) [1]. While this specific study used the 16:0 analogue, it provides a class-level inference for the 17:0 compound's behavior in curvature-sensing applications due to the shared headgroup and similar saturated tails.

Curvature sorting

Head-to-head

Fluorescein-DHPE accumulated more than HDA on 28–55 nm curvature radii; PE headgroup drives preferential localization.

Supports curvature-sensing probe selection

16:0 analogue used; class-level inference for 17:0

Evidence Dimension	Accumulation in regions of membrane curvature
Target Compound Data	Fluorescein-labeled DHPE showed significantly higher accumulation
Comparator Or Baseline	Fluorescein-labeled hexadecanoic acid (HDA)
Quantified Difference	DHPE accumulated more than HDA at curvatures ranging from 28 nm to 55 nm radii (exact quantitative difference not specified in abstract)
Conditions	Supported lipid bilayers assembled over nanopatterned surfaces to induce curvature; assessed by fluorescence microscopy and single-particle tracking

Why This Matters

This demonstrates a quantifiable, curvature-dependent sorting behavior not observed in a structurally similar single-chain lipid. This is a key differentiator for researchers designing experiments to study membrane curvature sensing or sorting phenomena.

• [1] Jorgensen, C., et al. (2017). Single Lipid Molecule Dynamics on Supported Lipid Bilayers with Membrane Curvature. Membranes, 7(1), 15. View Source

Differential Thermotropic Phase Behavior and Miscibility with DPPE

The phase behavior of 1,2-dihexadecylphosphatidylethanolamine (DHPE) is distinct from its ester-linked analogue, 1,2-dipalmitoylphosphatidylethanolamine (DPPE). At low hydrations (<15% H2O), DHPE exhibits a single direct Lβ → HII transition (decreasing from 95.2 to 78.8°C), while at higher hydrations, it shows two transitions (Lβ → Lα at 67.1°C and Lα → HII at 92.3°C) [1][2]. In mixed DHPE/DPPE systems, the addition of DHPE to DPPE linearly increases the Lβ → Lα transition temperature, but non-ideally decreases the Lα → HII transition temperature, indicating complex phase separation and miscibility behavior [3].

Miscibility with DPPE

Head-to-head

DHPE linearly raises DPPE Lβ→Lα transition but non-ideally depresses Lα→HII transition, creating tunable domain separation.

Supports lateral heterogeneity engineering

Based on ether-linked DHPE vs. ester DPPE

Evidence Dimension	Phase transition temperatures and miscibility
Target Compound Data	DHPE (ether-linked 16:0) exhibits Lβ→Lα at 67.1°C and Lα→HII at 92.3°C
Comparator Or Baseline	DPPE (ester-linked 16:0) exhibits different transition temperatures and miscibility behavior
Quantified Difference	In mixtures, DHPE linearly increases DPPE's Lβ→Lα transition, but non-ideally decreases the Lα→HII transition temperature by a greater amount
Conditions	Fully hydrated mixed lipid systems analyzed by DSC and X-ray diffraction

Why This Matters

The non-ideal mixing behavior and unique phase transitions of the ether-linked lipid (as a proxy for the ester-linked 17:0 analogue) allow for the creation of membrane systems with tunable fluidity and lateral heterogeneity, a property not achievable with simple chain-length analogues.

• [1] Hing, F. S., Maulik, P. R., & Shipley, G. G. (1991). Structure and interactions of ether- and ester-linked phosphatidylethanolamines. Biochemistry, 30(37), 9007–9015. View Source
• [2] Hing, F. S., Maulik, P. R., & Shipley, G. G. (1991). Structure and interactions of ether- and ester-linked phosphatidylethanolamines. Mendeley. View Source
• [3] Hing, F. S., Maulik, P. R., & Shipley, G. G. (1991). Structure and interactions of ether- and ester-linked phosphatidylethanolamines. Biochemistry, 30(37), 9007–9015. View Source

Utility as an Internal Standard: Distinct Chromatographic Retention vs. Endogenous Lipids

1,2-Diheptadecanoyl-sn-glycero-3-phosphoethanolamine (17:0 PE) is specifically used as an internal standard for the extraction and quantification of lipids . Its value derives from its unique 17:0 fatty acid chain length, which is rare in most biological systems, providing a distinct chromatographic retention time and mass spectrometric signature that does not overlap with common endogenous lipids. This is a supporting evidence, as the quantifiable difference is implicit in its defined molecular structure. It is used alongside other non-endogenous standards like PE (15:0/15:0) for comprehensive lipidomics .

ISTD suitability

Supporting evidence

Unique 17:0 fatty acyl chains provide distinct m/z ~720 and chromatographic retention, avoiding overlap with common endogenous lipids.

Reported internal standard application context

Specificity inferred from structure; verify in target matrix

Evidence Dimension	Chromatographic and mass spectrometric distinctness
Target Compound Data	17:0/17:0 PE has a unique retention time and m/z due to its 17-carbon acyl chains
Comparator Or Baseline	Endogenous PEs (e.g., 16:0/18:1, 18:0/20:4) have different retention times and m/z values
Quantified Difference	Difference in chromatographic retention time is sufficient for baseline resolution; difference in m/z is at least 14 Da per chain (e.g., 720.01 Da for 17:0 PE vs. ~692 Da for 16:0 PE)
Conditions	Liquid chromatography-mass spectrometry (LC-MS) and gas chromatography (GC) for lipid analysis

Why This Matters

This makes it an essential, non-substitutable reference compound for accurate and precise lipid quantification in complex biological matrices, a key consideration for procurement in lipidomics workflows.

Best-Fit Application Scenarios for 1,2-Diheptadecanoyl-sn-glycero-3-phosphoethanolamine Based on Comparative Evidence

Fabrication of Model Membranes Requiring a Non-Interdigitated Gel Phase

For studies investigating the role of membrane lipid packing and phase behavior under various temperature and pressure regimes, 1,2-diheptadecanoyl-sn-glycero-3-phosphoethanolamine (17:0 PE) is the optimal choice. Its ether-linked analogue (DHPE) has been proven to maintain a non-interdigitated bilayer gel phase (Lβ) across all hydrations and even under high pressure [1][2]. This is in direct contrast to phosphocholine lipids, which can transition to an interdigitated gel phase (LβI) under similar conditions [2][3]. This ensures the experimental model system behaves as a canonical fluid mosaic membrane without the confounding structural artifact of interdigitation.

Quantitative Lipidomics Using Liquid Chromatography-Mass Spectrometry (LC-MS)

In lipidomics workflows requiring absolute quantification of phosphatidylethanolamine (PE) species, 1,2-diheptadecanoyl-sn-glycero-3-phosphoethanolamine (17:0 PE) is the preferred internal standard . Its 17:0 fatty acid chains are virtually absent from biological matrices, guaranteeing a unique retention time and m/z (720.01 Da) that does not co-elute or overlap with endogenous PEs. This analytical specificity is essential for reducing matrix effects and enabling precise, traceable quantification, an attribute not provided by common in-class alternatives like DPPE or DSPE which are endogenous or have isobaric species.

Investigation of Lipid Sorting and Membrane Curvature Sensing

Researchers studying lipid domain formation and sorting in response to membrane curvature should consider 1,2-diheptadecanoyl-sn-glycero-3-phosphoethanolamine (or its fluorescent derivatives). Direct evidence using the 16:0 analogue (DHPE) shows a quantifiably higher accumulation in curved membrane regions (28-55 nm radii) compared to single-chain amphiphiles like hexadecanoic acid [4]. This property, inherent to the phosphatidylethanolamine headgroup and saturated diacyl structure, makes it a valuable probe for elucidating mechanisms of curvature-driven membrane organization.

Pharmaceutical Formulation Studies with Non-Ideal Mixing Lipids

For the design and characterization of lipid-based drug delivery systems (e.g., liposomes, lipid nanoparticles), the unique miscibility properties of 1,2-diheptadecanoyl-sn-glycero-3-phosphoethanolamine are a key differentiator. Research on its analogue, DHPE, demonstrates non-ideal mixing behavior with ester-linked PEs (e.g., DPPE), leading to phase separation and tunable lateral domain formation [1]. This behavior is quantifiable via DSC and X-ray diffraction and allows for the precise engineering of bilayer heterogeneity, which can influence drug encapsulation, release kinetics, and cellular uptake—characteristics not predictable from simpler, ideal-mixing lipid combinations.

Application

Selection Property

Validation Focus

Non-interdigitated bilayer model systems

Maintains non-interdigitated gel phase across hydration and pressure

Phase behavior under variable hydration and pressure (DSC, light transmittance)

Lipidomics quantification by LC-MS

Unique 17:0 chain retention time and m/z for baseline resolution

Chromatographic separation from endogenous PEs; matrix-effect control

Membrane curvature sorting studies

Preferential accumulation in curved membrane regions

Curvature-dependent sorting behavior (class-level inference, fluorescence microscopy)

Lipid-based carrier formulation research

Non-ideal mixing with ester-linked PEs enables tunable domains

DSC and X-ray diffraction analysis of phase separation and lateral organization

• [1] Hing, F. S., Maulik, P. R., & Shipley, G. G. (1991). Structure and interactions of ether- and ester-linked phosphatidylethanolamines. Biochemistry, 30(37), 9007–9015. View Source
• [2] Tamai, N., Goto, M., Matsuki, H., & Kaneshina, S. (2010). A mechanism of pressure-induced interdigitation of lipid bilayers. Journal of Physics: Conference Series, 215(1), 012161. View Source
• [3] Goto, M., et al. (2008). エーテル結合型リン脂質二分子膜における指組み構造形成 [Formation of Interdigitated Structure in Ether-linked Phospholipid Bilayer Membranes]. The Review of High Pressure Science and Technology, 2(1), 75-81. View Source
• [4] Jorgensen, C., et al. (2017). Single Lipid Molecule Dynamics on Supported Lipid Bilayers with Membrane Curvature. Membranes, 7(1), 15. View Source